(2R,3S)-2-methyl-3-propyloxirane

• Molecular Formula: C6H12O
• Molecular Weight: 100.16 g/mol
• IUPAC Name: (2R,3S)-2-methyl-3-propyloxirane
• InChI: InChI=1S/C6H12O/c1-3-4-6-5(2)7-6/h5-6H,3-4H2,1-2H3/t5-,6+/m1/s1
• InChI Key: LIESJAYIOKBLIL-RITPCOANSA-N
• Isomeric SMILES: CCC[C@H]1[C@H](O1)C
• SMILES: CCCC1C(O1)C

Description

(2R,3S)-2-methyl-3-propyloxirane is an epoxide that is oxirane substituted by a methyl and a propyl group at positions 2 and 3 respectively. Metabolite observed in cancer metabolism. It has a role as a human metabolite.
(2R, 3S)-2-Methyl-3-propyloxirane belongs to the class of organic compounds known as epoxides. Epoxides are compounds containing a cyclic ether with three ring atoms(one oxygen and two carbon atoms).

Scientific Research Applications

Synthesis of Key Intermediates for Pharmaceuticals

• (2R,3S)-2-methyl-3-propyloxirane is utilized in the synthesis of methyl (2R,3S)-3-(4-methoxyphenyl)glycidate, a key intermediate for the production of diltiazem, a medication used to treat high blood pressure and control angina (Furutani et al., 2002).
• Another study developed a practical and efficient synthesis of chiral glycidic acid derivatives, including methyl (2R,3S)-3-(4-methoxyphenyl)glycidate, through chiral dioxirane-mediated catalytic asymmetric epoxidation of cinnamic acid derivatives (Imashiro & Seki, 2004).

Biocatalytic Transformations in Organic Chemistry

• Biotransformations of oxiranecarbonitriles, including 2-methyl-3-propyloxirane, using Rhodococcus sp. AJ270, demonstrate the synthesis of oxiranecarboxamides with tertiary and quaternary stereocenters, highlighting efficient and practical synthesis methods in organic chemistry (Wang et al., 2005).

Development of Antifungal Agents

• Research on this compound has led to the development of optically active antifungal azoles, demonstrating its potential in creating effective treatments for fungal infections (Tasaka et al., 1993).

Enzymatic Hydrolysis and Stereochemistry

• Studies on the substrate enantioselectivity and regioselectivity of various aliphatic oxiranes, including 2-methyl-3-propyloxirane, in their epoxide-hydrolase-catalyzed hydrolysis, have contributed to understanding the enzymatic processes and stereochemical outcomes in biological and chemical systems (Wistuba et al., 1992).

Chiral Resolution and Synthesis Techniques

• The compound has been used in lipase-catalyzed resolution of various stereoisomers, aiding in the development of efficient synthesis techniques for optically active molecules (Sakai et al., 2005).